(2-Ethoxy-2-oxoethyl)arsonic acid

• CAS No.: 61580-49-2
• Molecular Formula: C4H9AsO5
• Molecular Weight: 212.03 g/mol
• IUPAC Name: (2-ethoxy-2-oxoethyl)arsonic acid
• InChI: InChI=1S/C4H9AsO5/c1-2-10-4(6)3-5(7,8)9/h2-3H2,1H3,(H2,7,8,9)
• InChI Key: KKWRNPBTVONUKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C[As](=O)(O)O

Description

The compound “(2-Ethoxy-2-oxoethyl)arsonic acid” features an arsonic acid (–AsO(OH)₂) group linked to a 2-ethoxy-2-oxoethyl moiety. These analogs share the common structural motif of an ethoxy ester (–OCH₂CH₃) adjacent to a carbonyl group (–CO–), which influences their physicochemical properties and reactivity. For instance, compounds like 2-(2-ethoxy-2-oxoethyl)nicotinic acid () and 2-(2-ethoxy-2-oxoacetamido)benzoic acid () demonstrate the versatility of this group in forming hydrogen bonds and participating in synthetic pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethoxy-2-oxoethyl)arsonic acid typically involves the reaction of ethyl chloroacetate with sodium arsenite under controlled conditions. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to yield the final product. The reaction conditions include maintaining a specific temperature and pH to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of (2-Ethoxy-2-oxoethyl)arsonic acid follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields. The final product is purified through crystallization or distillation techniques to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxy-2-oxoethyl)arsonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state arsenic compounds.

Reduction: It can be reduced to form lower oxidation state arsenic compounds.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield arsenic pentoxide, while reduction can produce arsenic trioxide .

Scientific Research Applications

(2-Ethoxy-2-oxoethyl)arsonic acid has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for other organoarsenic compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

Industry: It is used in the production of various chemicals and materials, including pesticides and herbicides.

Mechanism of Action

The mechanism of action of (2-Ethoxy-2-oxoethyl)arsonic acid involves its interaction with molecular targets such as enzymes and proteins. The compound can inhibit or activate specific pathways, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Comparative Analysis of (2-Ethoxy-2-oxoethyl)-Containing Compounds

Compound Name	Parent Structure	Key Functional Groups	Synthesis Method	Applications
2-(2-Ethoxy-2-oxoethyl)nicotinic acid (53)	Nicotinic acid	Carboxylic acid, ethoxy ester	Copper-catalyzed substitution of halides with dicarbonyl anions	Intermediate for pyranopyridinones and heterocyclic pharmaceuticals
2-(2-Ethoxy-2-oxoacetamido)benzoic acid	Benzoic acid	Carboxylic acid, amide, ethoxy ester	Crystallization via O–H⋯O and C–H⋯O hydrogen bonds	Crystallography studies; model for hydrogen-bonded networks
1-(2-Ethoxy-2-oxoethyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	Pyrrole	Carboxylic acid, ethoxy ester	Unspecified chemical synthesis	Drug impurity reference standard
1-(2-Ethoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylic acid	Triazole	Carboxylic acid, ethoxy ester	Click chemistry or cycloaddition-based synthesis	Ligand for coordination chemistry; organic synthesis precursor

Physicochemical Properties

• Solubility :
  • The triazole derivative exhibits high solubility in polar aprotic solvents (e.g., DMSO, dichloromethane) .
  • Nicotinic acid analogs (e.g., compound 53 ) are soluble in THF and ethyl acetate but less so in aqueous media .
• Thermal Stability :
  • The triazole compound has a melting point of ~185°C , while data for others are unspecified.
• Hydrogen Bonding :
  • The benzoic acid derivative forms extended chains via O–H⋯O and C–H⋯O interactions, enhancing crystalline stability .